Cas no 6721-66-0 (2-methoxy-N,N-dimethyl-2-phenylethanamine)

6721-66-0 structure
Product name:2-methoxy-N,N-dimethyl-2-phenylethanamine
2-methoxy-N,N-dimethyl-2-phenylethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-N,N-dimethyl-2-phenylethanamine
- benzeneethanamine, beta-methoxy-N,N-dimethyl-
- N,N-Dimethyl-β-methoxybenzeneethanamine
- SCHEMBL9493145
- 6721-66-0
- DTXSID10986321
- 2-Methoxy-N,N-dimethyl-2-phenylethan-1-amine
- N,N-Dimethyl-beta-methoxyphenethylamine
- N,N-Dimethyl beta-methoxy beta-phenylethylamine
- PHENETHYLAMINE, N,N-DIMETHYL-beta-METHOXY-
- BRN 2804147
- 1-13-00-00240 (Beilstein Handbook Reference)
-
- Inchi: InChI=1S/C11H17NO/c1-12(2)9-11(13-3)10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3
- InChI Key: OEZZFHANQAGLDU-UHFFFAOYSA-N
- SMILES: CN(C)CC(C1=CC=CC=C1)OC
Computed Properties
- Exact Mass: 179.13111
- Monoisotopic Mass: 179.131014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5
- XLogP3: 1.6
Experimental Properties
- Density: 0.963
- Boiling Point: 239.5°C at 760 mmHg
- Flash Point: 69.6°C
- Refractive Index: 1.504
- PSA: 12.47
2-methoxy-N,N-dimethyl-2-phenylethanamine Related Literature
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1. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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Chen Chen,Qiao Sun,Dong-Xue Ren,Rui Zhang,Feng-Ying Bai,Yong-Heng Xing,Zhan Shi CrystEngComm, 2013,15, 5561-5573
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3. Book reviews
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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